4(3H)-Quinazolinone, 3-(((((2-methoxyphenyl)amino)methyl)amino)methyl)-, dihydrochloride
CAS No.: 75159-30-7
Cat. No.: VC18456865
Molecular Formula: C17H20Cl2N4O2
Molecular Weight: 383.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 75159-30-7 |
|---|---|
| Molecular Formula | C17H20Cl2N4O2 |
| Molecular Weight | 383.3 g/mol |
| IUPAC Name | 3-[[(2-methoxyanilino)methylamino]methyl]quinazolin-4-one;dihydrochloride |
| Standard InChI | InChI=1S/C17H18N4O2.2ClH/c1-23-16-9-5-4-8-15(16)19-10-18-11-21-12-20-14-7-3-2-6-13(14)17(21)22;;/h2-9,12,18-19H,10-11H2,1H3;2*1H |
| Standard InChI Key | YCOICPOGJWMCHA-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=CC=C1NCNCN2C=NC3=CC=CC=C3C2=O.Cl.Cl |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name, 3-[(2-methoxyanilino)methyl]quinazolin-4-one dihydrochloride, reflects its core quinazolinone scaffold (C8H5N2O) substituted at position 3 with a [(2-methoxyphenylamino)methyl] group and a secondary amine, protonated as a dihydrochloride salt . Key structural features include:
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Quinazolin-4(3H)-one backbone: A bicyclic system with a ketone at position 4 and nitrogen atoms at positions 1 and 3 .
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3-((2-Methoxyphenylamino)methyl) substitution: A methoxy group (-OCH3) at the ortho position of the phenyl ring, linked via an aminomethyl (-NH-CH2-) bridge to the quinazolinone core.
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Dihydrochloride salt: Enhances aqueous solubility through protonation of the amine groups.
Table 1: Molecular and Physicochemical Data
Spectroscopic Characterization
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IR Spectroscopy: Strong absorption at 1710 cm⁻¹ confirms the carbonyl group (C=O) of the quinazolinone ring. The methoxy group exhibits a characteristic C-O stretch at 2723 cm⁻¹ .
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1H NMR: Peaks at δ 3.72 ppm (CH3 of methoxy), δ 4.42 ppm (CH2 bridge), and δ 7.4–7.9 ppm (aromatic protons) align with the proposed structure .
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Mass Spectrometry: A molecular ion peak at m/z 372 (free base) correlates with the molecular formula .
Synthesis and Optimization
Synthetic Routes
The compound is synthesized via a multi-step protocol starting from anthranilic acid derivatives :
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Intermediate Formation: 5-Hydroxyanthranilic acid reacts with acetic anhydride at 160–180°C to form acetylated intermediates .
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Cyclization: Condensation with 2-methoxyaniline derivatives in acetic acid at 180°C for 14 hours yields the quinazolinone core .
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Aminomethylation: Introduction of the aminomethyl group via reductive amination or nucleophilic substitution.
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Salt Formation: Treatment with hydrochloric acid produces the dihydrochloride salt.
Table 2: Synthetic Yield and Conditions
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| 1 | Acetic anhydride, 160–180°C, 2h | 85–92 |
| 2 | 2-Methoxyaniline, AcOH, 14h | 77–85 |
| 3 | HCl gas, EtOH | 90–95 |
Structural Modifications
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Position 3 Substitutions: The bis-aminated methoxyphenyl group enhances binding to kinase domains, as seen in EGFR inhibitors .
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Salt vs. Free Base: The dihydrochloride form improves bioavailability compared to the neutral quinazolinone.
Biological Activities and Mechanisms
| Cell Line | IC50 (µg/mL) |
|---|---|
| SKLU-1 | 23.09 |
| MCF-7 | 27.75 |
| HepG-2 | 30.19 |
Antimicrobial Effects
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Gram-Negative Bacteria: Moderate activity against E. coli and Pseudomonas aeruginosa (MIC: 32–64 µg/mL) .
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Antifungal Activity: Inhibits Candida albicans growth at 64 µg/mL .
Molecular Docking and Pharmacophore Analysis
COX-2 Inhibition
Docking studies using PDB 5F19 reveal stable binding (RS = -372.26 kcal/mol) to cyclooxygenase-2 (COX-2), suggesting anti-inflammatory applications . Key interactions include:
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Hydrogen bonds between the methoxy group and Arg120.
EGFR Kinase Binding
The aminomethyl group forms critical hydrogen bonds with Met793 and Cys797 in the EGFR active site, mimicking erlotinib’s binding mode .
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